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Introduction
Ac-YVAD-CHO, also known as N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-2-carboxyl-1-formylethyl]-L-

alaninamide, is a potent, reversible, and selective inhibitor of caspase-1.[1][2] Caspase-1, also

known as Interleukin-1β Converting Enzyme (ICE), is a critical enzyme in the inflammatory

pathway, responsible for the proteolytic processing and activation of pro-inflammatory cytokines

such as interleukin-1β (IL-1β) and IL-18.[3] The activation of these cytokines plays a pivotal

role in the innate immune response and the induction of pyroptosis, a pro-inflammatory form of

programmed cell death.[3]

Due to its selectivity, Ac-YVAD-CHO is an invaluable tool for studying the role of caspase-1 in

various physiological and pathological processes, including inflammation, autoimmune

diseases, and neurodegenerative disorders.[4] Accurate and consistent preparation of Ac-

YVAD-CHO stock solutions is paramount for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation of Ac-YVAD-CHO stock

solutions in dimethyl sulfoxide (DMSO), along with important technical data and handling

information.

Technical Data
A summary of the key quantitative data for Ac-YVAD-CHO is presented in the table below for

easy reference.
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Property Value Reference

Molecular Formula C₂₃H₃₂N₄O₈

Molecular Weight 492.5 g/mol

Purity ≥95%

Solubility in DMSO 5-30 mg/mL

Ki for human caspase-1 0.76 nM

Storage Temperature -20°C

Stability ≥ 4 years (at -20°C)

Signaling Pathway of Caspase-1 Inhibition
Ac-YVAD-CHO acts by targeting the active site of caspase-1, thereby preventing the cleavage

of its substrates. The simplified signaling pathway illustrating the point of inhibition is depicted

below.
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Figure 1: Simplified signaling pathway of inflammasome activation and caspase-1 inhibition by
Ac-YVAD-CHO.

Experimental Protocol: Preparation of Ac-YVAD-
CHO Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Ac-YVAD-CHO in

DMSO.

Materials:

Ac-YVAD-CHO (powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Workflow for Stock Solution Preparation:
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Start: Equilibrate Reagents

1. Weigh Ac-YVAD-CHO

2. Calculate required volume of DMSO

3. Add DMSO to Ac-YVAD-CHO

4. Dissolve the powder
(Vortex/Warm if necessary)

5. Aliquot into sterile tubes

6. Store at -20°C

End: Stock Solution Ready
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Figure 2: Experimental workflow for preparing Ac-YVAD-CHO stock solution.

Procedure:
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Equilibration: Allow the vial of Ac-YVAD-CHO powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of Ac-YVAD-CHO powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.925

mg of Ac-YVAD-CHO (Molecular Weight = 492.5 g/mol ).

Calculation of DMSO Volume: Calculate the required volume of DMSO to achieve the

desired concentration.

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 4.925 mg of Ac-YVAD-CHO to make a 10 mM (0.01 M) solution:

Volume (L) = (0.004925 g / 492.5 g/mol ) / 0.01 mol/L = 0.001 L = 1 mL

Dissolution: a. Add the calculated volume of DMSO to the vial containing the Ac-YVAD-CHO
powder. b. Vortex the solution for 1-2 minutes to facilitate dissolution. c. If the compound

does not fully dissolve, you may warm the solution briefly at 37°C for 5-10 minutes and

vortex again. Note: While some sources indicate a solubility of up to 30 mg/mL in DMSO, it is

recommended to start with a lower concentration (e.g., 5 mg/mL or approximately 10 mM) to

ensure complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected (amber or foil-wrapped) microcentrifuge tubes.

The volume of the aliquots should be based on your experimental needs.

Storage: Store the aliquots at -20°C for long-term storage. When stored properly, the solution

is stable for at least four years.

Application in Caspase-1 Assays
The prepared Ac-YVAD-CHO stock solution can be used as a specific inhibitor in caspase-1

activity assays to confirm that the observed enzymatic activity is indeed from caspase-1. In

such assays, a parallel experiment is typically run with and without the inhibitor. A significant

reduction in signal in the presence of Ac-YVAD-CHO confirms caspase-1 specific activity. The
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final working concentration of Ac-YVAD-CHO in cell-based or enzymatic assays typically

ranges from 1 µM to 50 µM, depending on the specific experimental setup.

Safety Precautions
Ac-YVAD-CHO is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound and DMSO.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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